![molecular formula C7H4BrNO B1584629 3-Bromofuro[3,2-b]pyridine CAS No. 92404-63-2](/img/structure/B1584629.png)
3-Bromofuro[3,2-b]pyridine
Overview
Description
3-Bromofuro[3,2-b]pyridine is a chemical compound with the CAS Number: 92404-63-2 . It has a molecular weight of 198.02 and its molecular formula is C7H4BrNO . It is used as a starting material for the synthesis of polyheterocycles .
Molecular Structure Analysis
The InChI code for 3-Bromofuro[3,2-b]pyridine is 1S/C7H4BrNO/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4H . This code provides a specific identifier for the molecular structure of the compound.
Physical And Chemical Properties Analysis
3-Bromofuro[3,2-b]pyridine is a solid at room temperature . and its appearance ranges from pale cream to brown . The melting point is between 49.0-58.0°C .
Scientific Research Applications
Synthesis of Polyheterocycles
3-Bromofuro[3,2-b]pyridine: is primarily utilized as a starting material in the synthesis of polyheterocyclic compounds . These complex structures are significant due to their presence in numerous bioactive molecules, making them valuable in the development of pharmaceuticals.
Pharmacology
In pharmacological research, the pyridine moiety found in 3-Bromofuro[3,2-b]pyridine is often incorporated into drug design. Pyrrolopyridine derivatives, for instance, have shown inhibitory effects against FMS kinase and are considered promising candidates for anticancer and antiarthritic drug development .
Material Science
The compound’s role in material science is linked to its utility in creating novel polyheterocyclic materials. These materials can have unique electronic properties, making them suitable for use in advanced technologies such as organic semiconductors and light-emitting diodes (LEDs) .
Chemical Synthesis
3-Bromofuro[3,2-b]pyridine: serves as a versatile intermediate in chemical synthesis. It’s used to construct diverse molecular frameworks that are important in developing new chemical entities with potential industrial applications .
Analytical Chemistry
In analytical chemistry, 3-Bromofuro[3,2-b]pyridine can be used as a standard or reference compound in various chromatographic and spectroscopic methods, aiding in the identification and quantification of complex mixtures .
Life Sciences Research
Within life sciences research, this compound is instrumental in studying biological pathways and processes. It can be used to synthesize markers and probes that help in understanding the interaction of drugs at the molecular level .
Environmental Science
Although direct applications in environmental science are not well-documented, the synthesis of polyheterocycles using 3-Bromofuro[3,2-b]pyridine could lead to the development of environmentally friendly materials and chemicals .
Safety and Hazards
3-Bromofuro[3,2-b]pyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
“3-Bromofuro[3,2-b]pyridine” is used as a starting material for the synthesis of polyheterocycles . .
Mode of Action
As a starting material for the synthesis of polyheterocycles, it likely interacts with other compounds to form complex structures .
Biochemical Pathways
As a starting material for the synthesis of polyheterocycles, it may be involved in various biochemical pathways depending on the specific polyheterocycles that are synthesized .
Result of Action
The effects would likely depend on the specific polyheterocycles that are synthesized using this compound as a starting material .
properties
IUPAC Name |
3-bromofuro[3,2-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHMAAFDMZSYVEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=CO2)Br)N=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80348912 |
Source
|
| Record name | 3-bromofuro[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80348912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
92404-63-2 |
Source
|
| Record name | 3-bromofuro[3,2-b]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80348912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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